5-Bromo-7-fluoroisobenzofuran-1(3H)-one
Overview
Description
Molecular Structure Analysis
The molecular structure of 5-Bromo-7-fluoroisobenzofuran-1(3H)-one consists of 8 carbon atoms, 4 hydrogen atoms, 1 bromine atom, 1 fluorine atom, and 2 oxygen atoms. The molecular weight of the compound is 231.02 g/mol.Scientific Research Applications
Synthesis of Heterocyclic Compounds
5-Bromo-7-fluoroisobenzofuran-1(3H)-one serves as a precursor in the synthesis of complex heterocyclic compounds. A study by Zheng et al. (2019) developed a method for the direct synthesis of 3-(bromomethylene)isobenzofuran-1(3H)-ones from 2-alkynylbenzoic acids through regioselective 5-exo-dig bromocyclization. This process highlights the compound's utility in generating other heterocycles via palladium-catalyzed cross-coupling reactions or simple operations, pointing towards its versatility in organic synthesis (Zheng et al., 2019).
Reactivity and Stereoselectivity in Chemical Reactions
The reactivity and stereoselectivity of fluorinated furan-2(5H)-ones, closely related to 5-Bromo-7-fluoroisobenzofuran-1(3H)-one, in Diels–Alder reactions have been extensively studied. Hajduch et al. (2007) explored how the presence of fluorine atoms affects the reactivity and diastereoselectivity in such reactions, providing insights into how modifications to the furanone ring influence chemical processes. This study suggests potential applications in designing stereoselective syntheses of complex organic molecules (Hajduch et al., 2007).
Domino Catalysis for Heterocycle Synthesis
The compound has also been used in domino catalysis processes for synthesizing isobenzofuran-1(3H)-ones, demonstrating broad substrate scope. Mahendar and Satyanarayana (2016) applied this methodology for the synthesis of antiplatelet drugs and cytotoxic agonists, showcasing its importance in pharmaceutical compound development (Mahendar & Satyanarayana, 2016).
Inhibition of Microbial Quorum Sensing
The role of bromomethylene and fluoromethylene derivatives of isobenzofuran-1(3H)-ones in inhibiting microbial quorum sensing and biofilm formation has been researched. Benneche et al. (2008) synthesized (E)- and (Z)-5-(Bromomethylene)furan-2(5H)-ones and examined their ability to interfere with the microbial communication of Staphylococcus epidermidis, indicating potential applications in combating bacterial infections and biofilm-associated problems (Benneche et al., 2008).
Environmental Benign Synthesis
An environmentally friendly synthesis of isobenzofuran-1(3H)-ones using water as the green solvent has been demonstrated by Mahendar and Satyanarayana (2015), emphasizing the compound's role in promoting sustainable chemical processes (Mahendar & Satyanarayana, 2015).
Safety And Hazards
properties
IUPAC Name |
5-bromo-7-fluoro-3H-2-benzofuran-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrFO2/c9-5-1-4-3-12-8(11)7(4)6(10)2-5/h1-2H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYTXUNOXSJLDGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C(=CC(=C2)Br)F)C(=O)O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-7-fluoroisobenzofuran-1(3H)-one |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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